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Compound of Interest

Compound Name: N,N-Dimethyl-4-nitrobenzamide

CAS No.: 7291-01-2

Cat. No.: B1295390

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N,N-Dimethyl-4-nitrobenzamide,

including its chemical and physical properties, detailed experimental protocols for its synthesis,

purification, and analysis, as well as a discussion of its potential biological significance and key

chemical reactions.

Core Properties of N,N-Dimethyl-4-nitrobenzamide
N,N-Dimethyl-4-nitrobenzamide is a substituted aromatic amide that serves as a valuable

intermediate in organic synthesis. Its chemical structure consists of a benzene ring substituted

with a nitro group and an N,N-dimethylcarboxamide group at positions 4 and 1, respectively.

Chemical and Physical Data
The key physicochemical properties of N,N-Dimethyl-4-nitrobenzamide are summarized in

the table below.
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Property Value Reference(s)

CAS Number 7291-01-2 [1][2]

Molecular Formula C₉H₁₀N₂O₃ [2]

Molecular Weight 194.19 g/mol

Melting Point 93-95 °C [3]

Boiling Point Not readily available

Density Not readily available

Solubility
Soluble in chloroform; slightly

soluble in heated methanol.
[3]

Appearance Expected to be a solid.

Spectral Data
The structural characterization of N,N-Dimethyl-4-nitrobenzamide is supported by the

following spectral data.

Spectrum Type Data Reference(s)

¹H NMR
Spectral data is available and

consistent with the structure.
[4]

¹³C NMR
Spectral data is available and

consistent with the structure.
[4]

Synthesis and Purification
The synthesis of N,N-Dimethyl-4-nitrobenzamide is most commonly achieved through the

reaction of 4-nitrobenzoyl chloride with dimethylamine. This is a standard nucleophilic acyl

substitution reaction.

Synthesis of N,N-Dimethyl-4-nitrobenzamide
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This protocol is based on established methods for the synthesis of N,N-dimethylbenzamides

from acyl chlorides.[5][6][7][8]

Reaction Scheme:

Materials:

4-Nitrobenzoyl chloride

Dimethylamine (e.g., 40% solution in water or a solution in an appropriate organic solvent)

Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

1 M Sodium hydroxide (NaOH) solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask, addition funnel, magnetic stirrer, ice bath, separatory funnel, rotary

evaporator.

Procedure:

In a clean, dry round-bottom flask, dissolve 4-nitrobenzoyl chloride (1.0 eq.) in anhydrous

dichloromethane.

Cool the solution to 0-5 °C using an ice bath.

Slowly add a solution of dimethylamine (2.2 eq.) dropwise to the stirred solution of the acyl

chloride using an addition funnel. Maintain the temperature below 10 °C. An exothermic

reaction is expected.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-2 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).
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Upon completion, transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with 1 M NaOH solution, water, and finally with brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to yield the crude product.

Starting Materials

Reaction

Work-up

Product

4-Nitrobenzoyl Chloride in DCM

Combine and React at 0-5 °C,
then warm to RT for 1-2h

Dimethylamine Solution

Wash with NaOH, Water, Brine

Dry over MgSO₄

Evaporate Solvent

Crude N,N-Dimethyl-4-nitrobenzamide
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Diagram 1: Workflow for the synthesis of N,N-Dimethyl-4-nitrobenzamide.

Purification by Recrystallization
The crude product can be purified by recrystallization to obtain a high-purity solid. A common

and effective solvent system for amides is an ethanol/water mixture.[9][10][11][12]

Materials:

Crude N,N-Dimethyl-4-nitrobenzamide

Ethanol

Deionized water

Erlenmeyer flasks, hot plate, Buchner funnel, vacuum flask.

Procedure:

Place the crude product in an Erlenmeyer flask.

Add a minimal amount of hot ethanol and heat the mixture with stirring until the solid

completely dissolves.

If insoluble impurities are present, perform a hot filtration.

To the hot solution, add deionized water dropwise until the solution becomes persistently

cloudy (turbid).

Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

Remove the flask from the heat and allow it to cool slowly to room temperature.

Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize

crystal formation.

Collect the crystals by vacuum filtration using a Buchner funnel.
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Wash the crystals with a small amount of an ice-cold ethanol/water mixture.

Dry the purified crystals. The purity can be assessed by melting point determination and

HPLC analysis.

Analytical Methods
A robust analytical method is crucial for assessing the purity and quantifying N,N-Dimethyl-4-
nitrobenzamide. A reversed-phase high-performance liquid chromatography (RP-HPLC)

method is suitable for this purpose.[13][14][15][16][17]

HPLC Analysis Protocol
Instrumentation:

HPLC system with a UV detector

C18 column (e.g., 4.6 x 250 mm, 5 µm)

Chromatographic Conditions:

Mobile Phase: Acetonitrile:Water (e.g., 50:50, v/v). For MS compatibility, replace any non-

volatile acid with 0.1% formic acid.[13]

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 30 °C

Detection Wavelength: 254 nm (or a more specific wavelength determined by UV scan)

Run Time: Approximately 10 minutes, or until the analyte has eluted.

Sample Preparation:

Accurately weigh the sample of N,N-Dimethyl-4-nitrobenzamide.
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Dissolve the sample in a suitable solvent (e.g., methanol or acetonitrile) and dilute to a

concentration within the calibration range.

Filter the sample solution through a 0.45 µm syringe filter before injection.

Chemical Reactivity and Potential Applications
N,N-Dimethyl-4-nitrobenzamide is a versatile intermediate for the synthesis of more complex

molecules, primarily through reactions involving the nitro group.

Reduction of the Nitro Group
The nitro group can be readily reduced to a primary amine, yielding 4-amino-N,N-

dimethylbenzamide. This transformation opens up a wide range of further functionalization

possibilities.

General Reaction Scheme:

Common Reducing Agents and Conditions:

Catalytic Hydrogenation: H₂ gas with a palladium on carbon (Pd/C) catalyst in a solvent like

ethanol.

Metal/Acid Reduction: Metals such as iron (Fe), tin (Sn), or zinc (Zn) in the presence of an

acid like HCl or acetic acid.

N,N-Dimethyl-4-nitrobenzamide

4-Amino-N,N-dimethylbenzamide

Reduction

Reducing Agent
(e.g., H₂/Pd-C or Fe/HCl)

Click to download full resolution via product page

Diagram 2: Reduction of N,N-Dimethyl-4-nitrobenzamide.

Biological Activity and Drug Development Potential
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While there is a lack of specific studies on the biological activity of N,N-Dimethyl-4-
nitrobenzamide, its structural features suggest potential for pharmacological effects.

Context from Structural Analogs
Benzamide Moiety: Benzamide and its derivatives are recognized as "privileged structures"

in medicinal chemistry, forming the core of a wide array of therapeutic agents with activities

including anticonvulsant, antipsychotic, antiemetic, and enzyme inhibition.

Nitroaromatic Compounds: Nitro-containing molecules have been extensively investigated

for their biological activities, including antibacterial, antineoplastic, and antiparasitic effects.

[18] For instance, a family of N-alkyl nitrobenzamides has shown promising antitubercular

activity, potentially by inhibiting the essential Mycobacterium tuberculosis enzyme DprE1.[18]

Given these precedents, N,N-Dimethyl-4-nitrobenzamide could be a candidate for screening

in various therapeutic areas, particularly in oncology and infectious diseases.

General Workflow for Biological Screening
The exploration of the biological activity of a novel compound like N,N-Dimethyl-4-
nitrobenzamide typically follows a structured workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1295390/docs#an-in-depth-technical-guide-to-n-n-
dimethyl-4-nitrobenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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